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Compound of Interest

Compound Name: 2-(Diethoxyphosphoryl)acetic acid

Cat. No.: B559586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Diethoxyphosphoryl)acetic acid, with the CAS Number 3095-95-2, is a versatile

organophosphorus compound widely utilized as a key reagent in organic synthesis, particularly

in the Horner-Wadsworth-Emmons reaction.[1] Its structural features, particularly the

phosphonate group, make it and its derivatives valuable scaffolds in medicinal chemistry. This

technical guide provides an in-depth overview of 2-(Diethoxyphosphoryl)acetic acid,

including its chemical and physical properties, a detailed experimental protocol for its synthesis,

and its applications in drug development with a focus on its role as a precursor to bioactive

molecules.

Chemical and Physical Properties
2-(Diethoxyphosphoryl)acetic acid is a viscous liquid at room temperature, though it can also

appear as a white to light yellow powder or lump.[2] It is characterized by the presence of a

phosphonate group attached to an acetic acid moiety.

Table 1: Physicochemical Properties of 2-(Diethoxyphosphoryl)acetic Acid
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Property Value Reference(s)

CAS Number 3095-95-2 [1][3][4]

Molecular Formula C6H13O5P [1][4]

Molecular Weight 196.14 g/mol [1][4]

Appearance

Clear colorless to yellow

viscous liquid; White or

Colorless to Light yellow

powder to lump

[1][2]

Boiling Point 150 °C at 0.05 mmHg [1]

Density 1.220 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.445 [1]

pKa 3.48 ± 0.10 (Predicted) [1]

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry
[1]

Synthesis of 2-(Diethoxyphosphoryl)acetic Acid
The most common and straightforward method for the synthesis of 2-
(Diethoxyphosphoryl)acetic acid is through the hydrolysis of its corresponding ester, triethyl

phosphonoacetate.

Experimental Protocol: Hydrolysis of Triethyl
Phosphonoacetate
This protocol details the laboratory-scale synthesis of 2-(Diethoxyphosphoryl)acetic acid
from triethyl phosphonoacetate.

Materials:

Triethyl phosphonoacetate (CAS: 867-13-0)

Potassium hydroxide (KOH)
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Ethanol

Water

1N Hydrochloric acid (HCl)

Chloroform

Anhydrous sodium sulfate (Na2SO4)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

pH meter or pH paper

Rotary evaporator

Separatory funnel

Standard glassware for extraction and filtration

Procedure:

Dissolution: In a round-bottom flask, dissolve triethyl phosphonoacetate (1.0 equivalent) in a

mixture of ethanol and water (e.g., a 14:1 ratio).

Hydrolysis: While stirring the solution at room temperature, add a solution of potassium

hydroxide (approximately 1.0 to 1.1 equivalents) dropwise. Continue stirring at room

temperature and monitor the reaction progress (e.g., by TLC).

Neutralization: Once the reaction is complete, carefully neutralize the mixture to a pH of

approximately 4 by adding 1N HCl.

Solvent Removal: Remove the ethanol from the reaction mixture using a rotary evaporator.
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Extraction: Dilute the remaining aqueous solution with chloroform and transfer it to a

separatory funnel. Wash the organic layer sequentially with water and saturated brine.

Drying and Concentration: Separate the organic layer and dry it over anhydrous sodium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield 2-
(Diethoxyphosphoryl)acetic acid. The product is often obtained in high purity and yield.[1]

Synthesis Workflow
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Synthesis of 2-(Diethoxyphosphoryl)acetic Acid

Start: Triethyl Phosphonoacetate

Dissolve in Ethanol/Water

Add KOH Solution
(Hydrolysis)

Neutralize with 1N HCl to pH 4

Remove Ethanol
(Rotary Evaporation)

Extract with Chloroform

Dry with Na2SO4

Concentrate in vacuo

Product: 2-(Diethoxyphosphoryl)acetic acid

Click to download full resolution via product page

A streamlined workflow for the synthesis of 2-(Diethoxyphosphoryl)acetic acid.
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Applications in Drug Development
2-(Diethoxyphosphoryl)acetic acid and its derivatives are valuable tools in drug discovery

and development, primarily serving as building blocks for more complex molecules with

potential therapeutic activities.

Horner-Wadsworth-Emmons Reaction
A primary application of 2-(Diethoxyphosphoryl)acetic acid is in the Horner-Wadsworth-

Emmons (HWE) reaction, which is a widely used method for the stereoselective synthesis of

alkenes. The reaction involves the deprotonation of the phosphonate to form a stabilized

carbanion, which then reacts with an aldehyde or ketone. This reaction is particularly useful for

creating carbon-carbon double bonds in the synthesis of complex natural products and active

pharmaceutical ingredients.

Role as a Phosphate Mimic in Antiviral and Anticancer
Agents
The phosphonate group of 2-(Diethoxyphosphoryl)acetic acid is a stable isostere of a

phosphate group. This property is exploited in the design of molecules that can mimic natural

phosphates and interact with biological targets such as enzymes.

Antiviral Activity: Phosphonate-containing compounds, including derivatives of 2-
(Diethoxyphosphoryl)acetic acid, have been investigated as antiviral agents. They can act

as inhibitors of viral DNA polymerases. Unlike nucleoside analogs that require intracellular

phosphorylation to become active, some carboxyphosphonates are designed to mimic the

triphosphate form of nucleosides, allowing them to directly inhibit the enzyme. This inhibition

occurs through competition with the natural deoxynucleoside triphosphate substrates, leading

to the termination of the growing DNA chain.

Anticancer Activity: Derivatives of 2-(Diethoxyphosphoryl)acetic acid have also been

synthesized and evaluated for their cytotoxic activity against various cancer cell lines. The

phosphonate moiety can be incorporated into molecules designed to target specific enzymes or

signaling pathways involved in cancer cell proliferation and survival.

Table 2: Biological Activity of 2-(Diethoxyphosphoryl)acetic Acid Derivatives
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Derivative Target/Assay Activity Cell Line(s) Reference(s)

Ethyl 2-

(bis(diethoxypho

sphoryl)methyl)a

mino-2-(4-

hydroxyphenyl)

acetate

Cytotoxicity IC50 = 11 µM

K-562 (Human

chronic myeloid

leukemia)

Ethyl 2-

(bis(diethoxypho

sphoryl)methyl)a

mino-2-(4-

hydroxyphenyl)

acetate

Cytotoxicity IC50 = 10 µM

Colo 205

(Human colon

carcinoma)

N-substituted cis-

and trans-3-aryl-

4-

(diethoxyphosph

oryl)azetidin-2-

ones

Antiviral Activity EC50 = 45 µM

Human

coronavirus

(229E)

[5]

5'-N-[(diethyl-

phosphon)

acetyl]adenosine

(amide)

Antiviral Activity EC50 = 48 µM HSV-2 [6]

5'-deoxy-5'-N-

(phosphon-

acetyl)adenosine

sodium salt

(amide)

Antiviral Activity EC50 = 110 µM HIV-1 [6]

Hypothetical Signaling Pathway Inhibition
While specific signaling pathway involvement for 2-(Diethoxyphosphoryl)acetic acid itself is

not extensively documented, its derivatives, as phosphate mimics, can be rationally designed

to interfere with phosphorylation-dependent signaling cascades crucial for cell survival and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/bi00647a029
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264228/
https://www.benchchem.com/product/b559586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


proliferation, such as the NF-κB and MAPK pathways. The inhibition of these pathways is a

common strategy in the development of anti-inflammatory and anticancer drugs.

Hypothetical Inhibition of Pro-inflammatory Signaling by a Phosphonate Derivative

Inflammatory Stimulus
(e.g., LPS)

Toll-like Receptor
(TLR)

Adaptor Proteins

IKK Complex

Phosphorylation and
Degradation of IκBα

NF-κB (p65/p50)
Translocation to Nucleus

Transcription of
Pro-inflammatory Genes

(TNF-α, IL-6, COX-2)

Inflammatory Response

Phosphonate Derivative
(e.g., of 2-(Diethoxyphosphoryl)acetic acid)

Inhibition
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Click to download full resolution via product page

Proposed mechanism of a phosphonate derivative inhibiting the NF-κB pathway.

Safety and Handling
2-(Diethoxyphosphoryl)acetic acid is classified as harmful if swallowed and causes skin and

serious eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves,

eye protection, and a lab coat, should be worn when handling this chemical.[7] Work should be

conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the

Safety Data Sheet (SDS).

Conclusion
2-(Diethoxyphosphoryl)acetic acid is a valuable and versatile reagent in organic chemistry

with significant potential in the field of drug development. Its utility in the Horner-Wadsworth-

Emmons reaction allows for the efficient synthesis of complex molecular architectures.

Furthermore, the phosphonate moiety serves as a key pharmacophore in the design of enzyme

inhibitors, particularly for antiviral and anticancer applications. A thorough understanding of its

properties, synthesis, and applications is essential for researchers aiming to leverage this

compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.researchgate.net/figure/Mechanism-of-action-of-viral-DNA-polymerase-inhibitors-against-KSHV-replication_fig2_268875154
https://pubs.acs.org/doi/10.1021/bi00647a029
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264228/
https://pubmed.ncbi.nlm.nih.gov/38965788/
https://pubmed.ncbi.nlm.nih.gov/38965788/
https://www.benchchem.com/product/b559586#2-diethoxyphosphoryl-acetic-acid-cas-number
https://www.benchchem.com/product/b559586#2-diethoxyphosphoryl-acetic-acid-cas-number
https://www.benchchem.com/product/b559586#2-diethoxyphosphoryl-acetic-acid-cas-number
https://www.benchchem.com/product/b559586#2-diethoxyphosphoryl-acetic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b559586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

